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Compound of Interest

Compound Name: Crenolanib

Cat. No.: B1684632

For laboratory professionals engaged in the pioneering work of drug development, the safe
handling of investigational compounds like Crenolanib is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the well-being of researchers and the integrity of their work.

Personal Protective Equipment (PPE) for Handling
Crenolanib

When working with Crenolanib, a layered approach to personal protection is crucial to
minimize exposure risks. The following table summarizes the required PPE based on available
safety data sheets.
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Protection Type Required Equipment Purpose

o To prevent eye contact with
] Safety goggles with side- )
Eye Protection Crenolanib powder or

shields .
solutions.[1][2]

To prevent skin contact and
Hand Protection Protective gloves absorption.[1][2] Gloves should

be inspected prior to use.[2]

] Impervious clothing / To protect skin from accidental
Body Protection )
Laboratory coat spills or contact.[1]

Recommended, especially
) ) ] ) when handling the powder
Respiratory Protection Suitable respirator o .
form to avoid inhalation of dust

and aerosols.[1][3]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment and ensuring the stability of Crenolanib.

Handling:

« Ventilation: Always handle Crenolanib in a well-ventilated area, preferably within a chemical
fume hood to minimize inhalation risks.[1][2]

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[1] Do not breathe dust or aerosols.[2][4]

o Emergency Equipment: Ensure that an accessible safety shower and eye wash station are
available in the immediate work area.[1]

Storage:
o Container: Keep the container tightly sealed to prevent contamination and exposure.[1][5]

o Temperature: Storage conditions are critical for the stability of Crenolanib.
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o Powder: Store at -20°C.[1]

o In Solvent: Store at -80°C.[1]

e Environment: Store in a cool, well-ventilated place away from direct sunlight and sources of

ignition.[1]

Emergency Procedures: First Aid Measures

In the event of accidental exposure to Crenolanib, immediate and appropriate first aid is

essential.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
several minutes, removing contact lenses if
present and easy to do.[1][4] Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with soap and

plenty of water.[1][2]

Move the person to fresh air. If breathing is

Inhalation difficult, provide artificial respiration.[2] Seek
medical attention.[1]
Do NOT induce vomiting. Rinse the mouth with
) water and seek immediate medical attention.[1]
Ingestion

[2] Never give anything by mouth to an

unconscious person.[2]

Disposal Plan for Crenolanib Waste

Proper disposal of Crenolanib and contaminated materials is vital to prevent environmental

contamination and ensure regulatory compliance. As Crenolanib is an investigational drug, it

should be handled as hazardous waste.
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» Waste Segregation: All materials contaminated with Crenolanib, including unused product,
empty containers, and disposable PPE, must be segregated from general laboratory waste.

[6][7]
e Containment:

o Solid Waste: Collect in a designated, sealed, and properly labeled hazardous waste
container.[3]

o Liquid Waste: Collect in a sealed, leak-proof container that is clearly labeled.[6]

o Disposal Method: Dispose of all Crenolanib waste through a licensed hazardous waste
disposal service.[7] Do not allow the product to enter drains or water courses.[1][5] It is
imperative to follow all local, state, and federal regulations for the disposal of chemical and
pharmaceutical waste.[6]

Operational Workflow for Handling Crenolanib

To ensure a systematic and safe approach to working with Crenolanib, the following workflow
diagram outlines the key steps from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (e.g., Fume Hood)

Handling & Experimentation

Weigh/Measure Crenolanib

Perform Experimental Procedure

Store Unused Crenolanib Appropriately (-20°C or -80°C)

Decontaminatjon & Disposal

Decontaminate Work Surfaces

'

Segregate Contaminated Waste

'

Dispose of Waste via Licensed Vendor

Emergency Response

Follow First Aid Procedures for Exposure

Report Incident to Safety Officer
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Caption: A workflow diagram illustrating the key stages of safely handling Crenolanib in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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